GSK2850163
GSK2850163
GSK2850163 is a novel inhibitor of inositol-requiring enzyme-1 alpha (IRE1α) which can inhibit IRE1α kinase activity and RNase activity with IC50s of 20 and 200 nM, respectively.
Brand Name:
Vulcanchem
CAS No.:
2121989-91-9
VCID:
VC0006583
InChI:
InChI=1S/C24H29Cl2N3O/c1-18-3-5-19(6-4-18)14-27-23(30)29-11-2-9-24(17-29)10-12-28(16-24)15-20-7-8-21(25)22(26)13-20/h3-8,13H,2,9-12,14-17H2,1H3,(H,27,30)/t24-/m1/s1
SMILES:
CC1=CC=C(C=C1)CNC(=O)N2CCCC3(C2)CCN(C3)CC4=CC(=C(C=C4)Cl)Cl
Molecular Formula:
C₂₄H₂₉Cl₂N₃O
Molecular Weight:
446.41
GSK2850163
CAS No.: 2121989-91-9
Inhibitors
VCID: VC0006583
Molecular Formula: C₂₄H₂₉Cl₂N₃O
Molecular Weight: 446.41
| CAS No. | 2121989-91-9 |
|---|---|
| Product Name | GSK2850163 |
| Molecular Formula | C₂₄H₂₉Cl₂N₃O |
| Molecular Weight | 446.41 |
| IUPAC Name | (5R)-2-[(3,4-dichlorophenyl)methyl]-N-[(4-methylphenyl)methyl]-2,7-diazaspiro[4.5]decane-7-carboxamide |
| Standard InChI | InChI=1S/C24H29Cl2N3O/c1-18-3-5-19(6-4-18)14-27-23(30)29-11-2-9-24(17-29)10-12-28(16-24)15-20-7-8-21(25)22(26)13-20/h3-8,13H,2,9-12,14-17H2,1H3,(H,27,30)/t24-/m1/s1 |
| Standard InChIKey | YFDASBFQKMHSSJ-XMMPIXPASA-N |
| SMILES | CC1=CC=C(C=C1)CNC(=O)N2CCCC3(C2)CCN(C3)CC4=CC(=C(C=C4)Cl)Cl |
| Description | GSK2850163 is a novel inhibitor of inositol-requiring enzyme-1 alpha (IRE1α) which can inhibit IRE1α kinase activity and RNase activity with IC50s of 20 and 200 nM, respectively. |
| Reference | [1]. Nestor O. Concha, et al. Long-Range Inhibitor-Induced Conformational Regulation of Human IRE1α Endoribonuclease Activity. Molecular Pharmacology December 2015, 88 (6) 1011-1023. |
| PubChem Compound | 73291790 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume